Guanidine aluminum sulfate hexahydrate

• CAS No.: 10199-21-0
• Molecular Formula: CH18AlN3O14S2
• Molecular Weight: 387.264
• IUPAC Name: aluminum;guanidine;hydrogen sulfate;sulfate;hexahydrate
• InChI: InChI=1S/CH5N3.Al.2H2O4S.6H2O/c2-1(3)4;;2*1-5(2,3)4;;;;;;/h(H5,2,3,4);;2*(H2,1,2,3,4);6*1H2/q;+3;;;;;;;;/p-3
• InChI Key: CDOBGXTYYCPFLM-UHFFFAOYSA-K
• SMILES: C(=N)(N)N.O.O.O.O.O.O.OS(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3]

Description

Guanidine aluminum sulfate hexahydrate (C(NH₂)₃Al(SO₄)₂·6H₂O) is a crystalline compound notable for its ferroelectric properties, first reported by Holden, Merz, Remeika, and Matthias in 1956 . Its structure belongs to the space group P31m, with a unit cell volume of 1,069 ų and an X-ray density of 1.804 g/cm³ . The compound is isostructural with gallium analogs, featuring a hexagonal lattice stabilized by hydrogen-bonded guanidinium cations and sulfate anions . Its ferroelectric behavior arises from the alignment of N–H‧‧‧O hydrogen bonds under electric fields, enabling applications in high-ε dielectric materials and capacitors .

Comparison with Similar Compounds

Structural and Crystallographic Properties

Guanidine aluminum sulfate hexahydrate shares structural similarities with other double sulfates but differs in lattice parameters and hydration states. Key comparisons include:

Compound	Molecular Formula	Space Group	Lattice Constants (Å)	Density (g/cm³)	Reference
Guanidine Al sulfate hexahydrate	C(NH₂)₃Al(SO₄)₂·6H₂O	P31m	a = 6.82, c = 17.31	1.804
Ammonium sulfate	(NH₄)₂SO₄	Pnam	a = 7.78, b = 10.58, c = 5.99	1.77
Potassium aluminum sulfate (Alum)	KAl(SO₄)₂·12H₂O	Pa-3	a = 12.18	1.76
Mohr’s salt	(NH₄)₂Fe(SO₄)₂·6H₂O	P21/c	a = 9.89, b = 12.58, c = 6.22	1.86

Key Observations :

• This compound has a higher density than ammonium sulfate due to its guanidinium cation and hydration structure .
• Unlike cubic alums (e.g., KAl(SO₄)₂·12H₂O), it adopts a hexagonal lattice, influencing its dielectric anisotropy .

Dielectric and Ferroelectric Properties

The compound exhibits a giant dielectric constant (ε > 10³) and a sharp ferroelectric phase transition near room temperature, contrasting with related sulfates:

Compound	Dielectric Constant (ε)	Ferroelectric Transition Temperature	Mechanism	Reference
Guanidine Al sulfate hexahydrate	~1,200 (at 1 kHz)	298 K	N–H‧‧‧O hydrogen bonding
Ammonium sulfate	~50 (at 1 kHz)	223 K	Partial proton ordering
γ-Glycine	~8 (at 1 kHz)	Non-ferroelectric	N/A
Synthetic quartz	~4.5 (at 1 kHz)	Non-ferroelectric	N/A

Key Observations :

• The giant ε of this compound surpasses conventional ionic crystals, making it suitable for high-capacitance devices .
• Ammonium sulfate’s lower ε and transition temperature highlight the role of guanidinium’s planar geometry in enhancing dipole alignment .